N-cyclohexyl-2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-cyclohexyl-2-[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C17H23N5OS/c1-12-10-13(2)22(21-12)15-8-9-17(20-19-15)24-11-16(23)18-14-6-4-3-5-7-14/h8-10,14H,3-7,11H2,1-2H3,(H,18,23)
• InChI Key: MGXRTZJBDHHJLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN=C(C=C2)SCC(=O)NC3CCCCC3)C
• Molecular Formula: C17H23N5OS
• Molecular Weight: 345.5 g/mol

Description

“N-cyclohexyl-2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)thio)acetamide” is a chemical compound. It contains a heterocyclic ring, which is common in many drugs used to treat infectious diseases.

Synthesis Analysis

The synthesis of similar compounds involves the use of 2-acetohydrazide and the corresponding isocyanate. A molecular simulation study was performed to justify the potent in vitro antipromastigote activity of a related compound.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied using various methods, including Hirshfeld surface analysis. This provides insight into the supramolecular assembly of the compound.

Chemical Reactions Analysis

The chemical reactions of similar compounds have also been studied using Hirshfeld surface analysis.

Scientific Research Applications

Antibacterial and Antimycobacterial Activity

• Researchers have explored the antibacterial potential of compounds containing the 1,3-diazole (imidazole) ring. . Further investigations into the specific antibacterial mechanisms and potential clinical applications are ongoing.

Antileishmanial and Antimalarial Properties

• . These findings suggest a potential role in combating parasitic diseases, although further studies are needed to validate their efficacy.

Safety and Hazards

For safety, it is recommended to wear suitable protective clothing, avoid contact with skin and eyes, avoid formation of dust and aerosols, use non-sparking tools, and prevent fire caused by electrostatic discharge steam.

Future Directions

The compound may have potential in the treatment of neglected tropical diseases (NTDs) like leishmaniasis and malaria, which affect more than 500 million people worldwide. The causative agents of these diseases can be transmitted through the bite of sandflies and mosquitoes.

Mechanism of Action

Target of Action

The primary target of N-cyclohexyl-2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)thio)acetamide is the LmPTR1 pocket (active site) . This site is crucial for the compound’s antipromastigote activity .

Mode of Action

The compound interacts with the LmPTR1 pocket, characterized by a lower binding free energy of -9.8 kcal/mol . This interaction is likely responsible for the compound’s potent in vitro antipromastigote activity .

Biochemical Pathways

The compound’s interaction with the lmptr1 pocket suggests it may influence pathways related to promastigote activity .

Pharmacokinetics

The compound’s potent in vitro activity suggests it may have favorable adme (absorption, distribution, metabolism, and excretion) properties .

Result of Action

The compound’s interaction with the LmPTR1 pocket results in potent in vitro antipromastigote activity . This suggests the compound may have potential therapeutic applications in the treatment of diseases caused by promastigotes .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, it should be handled in a well-ventilated place, and contact with skin and eyes should be avoided . The formation of dust and aerosols should be prevented, and non-sparking tools should be used to prevent fire caused by electrostatic discharge steam .